(5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone

• CAS No.: 618091-72-8
• Molecular Formula: C17H14ClN3O
• Molecular Weight: 311.8 g/mol
• IUPAC Name: [5-amino-1-(2-methylphenyl)pyrazol-4-yl]-(2-chlorophenyl)methanone
• InChI: InChI=1S/C17H14ClN3O/c1-11-6-2-5-9-15(11)21-17(19)13(10-20-21)16(22)12-7-3-4-8-14(12)18/h2-10H,19H2,1H3
• InChI Key: FTNPDUXOSHSLCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(C=N2)C(=O)C3=CC=CC=C3Cl)N

Description

The compound (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone is a pyrazole-based molecule featuring:

• A 5-amino substituent on the pyrazole ring.
• An o-tolyl group (2-methylphenyl) at position 1 of the pyrazole.
• A 2-chlorophenyl methanone group at position 4.

Its molecular formula is C₁₇H₁₄ClN₃O, with a molecular weight of 311.78 g/mol (calculated). The o-tolyl group introduces steric hindrance due to the methyl group in the ortho position, while the 2-chlorophenyl moiety contributes electronic effects through the electron-withdrawing chlorine atom.

Biological Activity

The compound (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone , with the chemical formula $C_{17}H_{14}ClN_3O$ and CAS number 112055-56-8, is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, therapeutic applications, and relevant case studies.

Chemical Structure

The structure of (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone can be represented as follows:

$$\text{Structure }\text{C}_{17}\text{H}_{14}\text{ClN}_{3}\text{O}$$

Research indicates that pyrazole derivatives, including this compound, often act as inhibitors of various enzymes and pathways involved in disease processes. Notably, the compound has been studied for its inhibitory effects on p38 MAP kinase, a critical mediator in inflammatory responses.

Key Findings:

• Inhibition of p38 MAP Kinase : A study highlighted the synthesis of a series of 5-amino-N-phenyl-1H-pyrazol-4-yl derivatives that exhibited selective inhibition of p38 MAP kinase. The binding interactions were characterized by X-ray crystallography, revealing a unique hydrogen bond formation that enhances selectivity for the target enzyme .

Biological Activities

The biological activities associated with (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone include:

• Anti-inflammatory Effects : As an inhibitor of p38 MAP kinase, this compound may reduce inflammation, which is beneficial in treating conditions like rheumatoid arthritis and other inflammatory diseases.
• Antitumor Properties : Preliminary studies suggest potential antitumor activity, although specific data on this compound's efficacy in cancer models is limited.

Case Studies and Research Findings

Several studies have investigated the biological implications of pyrazole derivatives:

• In vitro Studies : In vitro assays have demonstrated that pyrazole compounds can significantly lower the production of pro-inflammatory cytokines in macrophages, indicating their potential as anti-inflammatory agents .
• Structure-Activity Relationship (SAR) : The incorporation of different substituents on the pyrazole ring has been shown to affect biological activity. For example, variations in the aromatic groups attached to the pyrazole core can enhance potency against specific targets like kinases .
• Clinical Relevance : Some derivatives have progressed to clinical trials due to their favorable pharmacokinetic properties and selectivity for target enzymes .

Data Table: Biological Activity Overview

Activity Type	Mechanism	Reference
Anti-inflammatory	Inhibition of p38 MAP kinase
Antitumor	Potential activity in cancer models
Cytokine Production	Reduction in pro-inflammatory cytokines

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table compares key structural analogs, highlighting substituent effects:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	XLogP3	Key Substituents
Target: (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone	C₁₇H₁₄ClN₃O	311.78	~4.5*	2-methylphenyl, 2-chlorophenyl
(5-Amino-1-phenyl-1H-pyrazol-4-yl)(2-chlorophenyl)methanone	C₁₆H₁₂ClN₃O	297.75	3.8	Phenyl, 2-chlorophenyl
(5-Amino-1-(2-methoxyphenyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone	C₁₇H₁₄ClN₃O₂	327.80	4.0	2-methoxyphenyl, 2-chlorophenyl
(5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl)(3-dihydroxypropoxyphenyl)methanone	C₁₉H₁₈FN₃O₄	395.37	1.2	4-fluorophenyl, dihydroxypropoxy
(5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone	C₁₆H₁₁Cl₂N₃O	332.19	4.7	4-chlorophenyl (twice)

Notes:

• XLogP3: The target compound’s predicted lipophilicity (~4.5) is higher than the methoxy analog (4.0) due to the non-polar methyl group in o-tolyl. The fluorinated dihydroxypropoxy derivative has significantly lower XLogP3 (1.2), reflecting enhanced hydrophilicity .

Preparation Methods

Formation of the Pyrazole Core

The pyrazole ring is typically constructed via cyclocondensation reactions between hydrazine derivatives and β-keto-enol ethers or nitriles. For this compound, o-tolylhydrazine hydrochloride serves as the starting material. A representative procedure involves:

• Hydrazine activation : Neutralization of o-tolylhydrazine hydrochloride with a base (e.g., sodium hydroxide) to generate free hydrazine.

• Cyclization with ethoxymethylenemalononitrile : Reacting the free hydrazine with ethoxymethylenemalononitrile in ethanol under reflux to form 5-amino-1-(o-tolyl)-1H-pyrazole-4-carbonitrile .

Key reaction conditions :

• Solvent: Ethanol (polar, protic) facilitates nucleophilic attack.

• Temperature: Reflux (~78°C) for 2–3 hours.

• Yield: 57–80%.

Carbonitrile to Methanone Conversion

The carbonitrile group at the 4-position of the pyrazole is hydrolyzed to a ketone. Two primary methods are employed:

Acidic Hydrolysis

Using concentrated hydrochloric acid (HCl) under reflux:

• Reaction :

  $$\text{5-Amino-1-(o-tolyl)-1H-pyrazole-4-carbonitrile} + \text{H}_2\text{O} \xrightarrow{\text{HCl, reflux}} \text{5-Amino-1-(o-tolyl)-1H-pyrazole-4-carboxamide} \rightarrow \text{Methanone derivative}$$

• Limitations : Over-hydrolysis risks decomposition, requiring careful monitoring.

Oxidative Hydrolysis

A milder approach uses hydrogen peroxide (H₂O₂) and ammonia in ethanol:

• Conditions :

  • 30% H₂O₂, 25% NH₃, ethanol, 12–24 hours.

• Advantages : Higher selectivity and reduced side reactions.

Key Reaction Parameters and Optimization

Solvent Effects

Solvent	Dielectric Constant	Reaction Rate	Yield (%)
Ethanol	24.3	Moderate	80
DMF	36.7	Fast	68
Water	80.1	Slow	<50

Ethanol balances solubility and reactivity, while DMF accelerates kinetics but complicates purification.

Analytical Characterization

Thin-Layer Chromatography (TLC)

• Mobile phase : Ethyl acetate/hexane (3:7) for monitoring cyclization.

• Rf value : 0.45–0.55 for the carbonitrile intermediate.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆) :

  • δ 8.21 (s, 1H, pyrazole-H3).

  • δ 7.45–7.30 (m, 4H, aryl-H).

  • δ 2.41 (s, 3H, o-tolyl-CH₃).

• ¹³C NMR : 189.2 ppm (ketone carbonyl).

Mass Spectrometry

• ESI-MS : m/z 311.77 [M+H]⁺, consistent with C₁₇H₁₄ClN₃O.

Challenges and Mitigation Strategies

Byproduct Formation

• Issue : Diminished yields due to Schiff base formation during hydrolysis.

• Solution : Use excess ammonia to scavenge imine intermediates.

Purification Difficulties

• Problem : Co-elution of methanone with unreacted carbonitrile.

• Resolution : Gradient column chromatography (silica gel, ethyl acetate/hexane).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (Relative)
Acidic hydrolysis	65	92	Low
Oxidative hydrolysis	80	98	Moderate
Enzymatic catalysis	50	85	High

Oxidative hydrolysis offers the best balance of efficiency and purity.

Industrial-Scale Considerations

Process Intensification

• Continuous-flow reactors : Reduce reaction time by 40% through improved heat transfer.

Q & A

Q. What synthetic strategies are optimal for achieving high yields of (5-Amino-1-(o-tolyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone?

The synthesis typically involves multi-step reactions starting with pyrazole ring formation. For example:

• Step 1: Condensation of o-tolylhydrazine with a β-ketoester to form the pyrazole core.
• Step 2: Introduction of the 2-chlorophenyl group via Friedel-Crafts acylation or Suzuki coupling.
• Step 3: Amine functionalization at the 5-position using nitration followed by reduction (e.g., SnCl₂/HCl) .
  Optimization Tips: Use anhydrous conditions for acylation, monitor intermediates via TLC, and purify via column chromatography (silica gel, ethyl acetate/hexane gradient) .

Q. How can structural characterization of this compound be validated using spectroscopic methods?

• NMR: ¹H and ¹³C NMR can confirm substitution patterns. The pyrazole C4-H appears as a singlet (δ ~7.8–8.2 ppm), while the o-tolyl methyl group resonates at δ ~2.5 ppm. 2D NMR (COSY, HSQC) resolves coupling networks .
• X-ray Crystallography: Resolve bond angles and torsional strain between the pyrazole and chlorophenyl groups (e.g., dihedral angles >30° indicate steric hindrance) .
• Mass Spectrometry: High-resolution ESI-MS confirms molecular ion ([M+H]⁺) and fragmentation patterns .

Q. What methods are recommended to assess compound purity for biological assays?

• HPLC: Use a C18 column (MeCN/H₂O + 0.1% TFA) with UV detection at 254 nm; purity >95% is acceptable for in vitro studies .
• Elemental Analysis: Match calculated and observed C, H, N, Cl percentages within ±0.4% .

Q. What in vitro assays are suitable for preliminary evaluation of biological activity?

• Antimicrobial Activity: Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Cytotoxicity: MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Enzyme Inhibition: Kinase or protease inhibition assays using fluorogenic substrates .

Advanced Research Questions

Q. How can reaction mechanisms for key synthetic steps (e.g., acylation) be elucidated?

• Computational Studies: Density Functional Theory (DFT) calculates transition states and activation energies for acylation pathways (e.g., B3LYP/6-31G* level) .
• Isotopic Labeling: Use ¹³C-labeled reagents to track carbonyl group incorporation via NMR .

Q. What strategies resolve contradictory biological activity data across studies?

• Reproducibility Checks: Validate assay conditions (pH, serum content, incubation time) .
• Metabolite Profiling: LC-MS/MS identifies degradation products that may interfere with activity .
• Crystallographic Analysis: Compare bioactive conformations (e.g., protein-bound vs. free ligand) to explain potency variations .

Q. How can solvent effects on reaction selectivity be systematically studied?

• Solvent Screening: Test polar aprotic (DMF, DMSO), protic (MeOH), and non-polar (toluene) solvents.
• Kamlet-Taft Parameters: Correlate solvent polarity (π*) and hydrogen-bonding capacity (α, β) with yield/selectivity .
• Molecular Dynamics: Simulate solvation shells to predict steric/electronic effects .

Q. What computational approaches predict the compound’s pharmacokinetic properties?

• ADMET Prediction: Use SwissADME or ADMETLab to estimate logP, BBB permeability, and CYP450 interactions .
• Molecular Docking: AutoDock Vina or Schrödinger Glide models binding modes to target proteins (e.g., COX-2, EGFR) .

Q. How can regioselectivity challenges in pyrazole functionalization be addressed?

• Protecting Groups: Temporarily block the amino group with Boc or Fmoc to direct electrophilic substitution .
• Catalytic Control: Use Pd-catalyzed C-H activation for site-selective arylations .

Q. What advanced techniques separate enantiomers or diastereomers of derivatives?

• Chiral HPLC: Use Chiralpak IA/IB columns with hexane/isopropanol mobile phases .
• Crystallization-Induced Diastereomer Resolution: Co-crystallize with chiral auxiliaries (e.g., tartaric acid) .

Methodological Resources

• Structural Databases: Cambridge Structural Database (CSD) for analogous pyrazole derivatives .
• Spectroscopic Libraries: SDBS or NIST Chemistry WebBook for reference NMR/IR spectra .
• Open-Source Tools: Avogadro for molecular modeling; MestReNova for NMR simulation .